Cas no 130402-57-2 (1-((6-Bromohexyl)oxy)-3-chlorobenzene)

• Product Name: 1-((6-Bromohexyl)oxy)-3-chlorobenzene
• CAS No: 130402-57-2
• MF: C₁₂H₁₆BrClO
• MW: 291.611842155457
• CID: 4938074
• Update Time: 2025-05-20

1-((6-Bromohexyl)oxy)-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-((6-Bromohexyl)oxy)-3-chlorobenzene

• Inchi： 1S/C12H16BrClO/c13-8-3-1-2-4-9-15-12-7-5-6-11(14)10-12/h5-7,10H,1-4,8-9H2
• InChI Key： FAIGIJGRFHKVIP-UHFFFAOYSA-N
• SMILES： BrCCCCCCOC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 290.00731 g/mol
• Monoisotopic Mass: 290.00731 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.61
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 1-((6-Bromohexyl)oxy)-3-chlorobenzene

Professional Introduction to 1-((6-Bromohexyl)oxy)-3-chlorobenzene (CAS No. 130402-57-2)

1-((6-Bromohexyl)oxy)-3-chlorobenzene, a compound with the chemical identifier CAS No. 130402-57-2, represents a significant molecule in the realm of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and material science. The presence of both bromo and chloro substituents on a benzene ring, coupled with an alkoxy chain derived from hexyl, makes it a versatile intermediate for various chemical transformations.

The structural motif of 1-((6-Bromohexyl)oxy)-3-chlorobenzene is particularly intriguing due to its ability to serve as a building block in the synthesis of more complex molecules. The bromo and chloro atoms are highly reactive sites that can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This reactivity is exploited in medicinal chemistry to create novel analogs with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Compounds like 1-((6-Bromohexyl)oxy)-3-chlorobenzene play a crucial role in this endeavor by providing a scaffold for the design of small-molecule drugs. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The alkoxy group enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The benzene ring in 1-((6-Bromohexyl)oxy)-3-chlorobenzene is a common pharmacophore found in many bioactive compounds. Its aromatic stability and ability to interact with biological targets make it a preferred choice for medicinal chemists. Additionally, the chloro substituent can participate in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in constructing biaryl structures prevalent in many drugs.

One of the most compelling aspects of 1-((6-Bromohexyl)oxy)-3-chlorobenzene is its role in the development of materials with specialized properties. For example, researchers have explored its use in creating liquid crystals and organic semiconductors due to its rigid aromatic core and flexible alkoxy chain. These materials find applications in advanced display technologies and electronic devices, showcasing the compound's versatility beyond pharmaceuticals.

The synthesis of 1-((6-Bromohexyl)oxy)-3-chlorobenzene involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the bromination of hexanol followed by coupling with 3-chlorobenzene via an etherification reaction. This methodological approach underscores the compound's importance as a synthetic intermediate and demonstrates the precision required in its preparation.

In conclusion, 1-((6-Bromohexyl)oxy)-3-chlorobenzene (CAS No. 130402-57-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative therapeutics and advanced materials. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand, further solidifying its significance in modern chemistry.